Cas no 53179-09-2 (Sisomicin sulfate)

• Product Name: Sisomicin sulfate
• CAS No: 53179-09-2
• MF: C₃₈H₈₄N₁₀O₃₄S₅
• MW: 1385.44516658783
• MDL: MFCD00210364
• CID: 89751
• PubChem ID: 354335157
• Update Time: 2025-09-23

Sisomicin sulfate Chemical and Physical Properties

Names and Identifiers

• sisomicin sulfate
• Sisomicin Sulphate
• Sisomicin Sulfate Salt
• Sisomicin (sulfate)
• SISOMICIN SULFATE USP
• sisomin
• sisomycin sulfate
• sissomicin sulfate
• Baymicin
• Extramycin
• Mensiso
• Sisobiotic
• Sisolline
• O-3-Deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4)]-2-deoxy-D-streptamine sulfate
• DSSTox_RID_80905
• DSSTox_CID_25479
• DSSTox_GSID_45479
• Tox21_110656
• O-3-Deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-4)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-6))-2-deoxy-L-streptamine sulfate (2:5) (salt)
• Sisomicin sulfate (JAN/USP)
• CHEMBL3989471
• Sisomicin sulfate [USAN:USP:JAN]
• CCG-270677
• UNII-K14444371C
• Siseptin (TN)
• AKOS030526155
• SISOMICIN SULFATE [USP IMPURITY]
• O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-L-STREPTAMINE SULPHATE (2:5) (SALT)
• Sch 13475 sulfate
• D-Streptamine, (2S-cis)-4-O-(3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)-2-deoxy-6-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl)-, sulfate (2:5) (salt)
• Pathomycin
• s4540
• Antibiotic 66-40 sulfate
• SCH-13475 Sulfate
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4- (methylamino)oxane-3,5-diol
• O-3-Deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1->4)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1->6))-2-deoxy-L-streptamine sulfate (2:5) (salt)
• Disisomicin pentakis(sulphate)
• Baymicine
• SISOMICIN SULFATE [WHO-DD]
• Q27281805
• D-STREPTAMINE, (2S-CIS)-4-O-(3-AMINO-6-(AMINOMETHYL)-3,4-DIHYDRO-2H-PYRAN-2-YL)-2-DEOXY-6-O-(3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL)-, SULFATE (2:5) (SALT)
• SISOMICIN SULFATE [JAN]
• K14444371C
• SISOMICIN SULFATE [USP-RS]
• D02181
• SISOMICIN SULFATE [USAN]
• Bis((2R,3R,4R,5R)-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-5-methyl-4-(methylamino)tetrahydro-2H-pyran-3,5-diol) pentakis(sulfate)
• NSC 757315
• Sisomicin sulfate salt, >=80% (TLC)
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-, sulfate (2:5)
• 53179-09-2
• D-STREPTAMINE, (2S-CIS)-4-O-(3-AMINO-6-(AMINOMETHYL)-3,4-DIHYDRO-2H-PYRAN-2-YL)-2-DEOXY-6-O-(3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL)-, SULPHATE (2:5) (SALT)
• Sch 13475 sulphate
• NSC-757315
• SISOMICIN SULFATE [MI]
• O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-L-STREPTAMINE SULFATE (2:5) (SALT)
• SISOMICIN SULFATE [MART.]
• EINECS 258-414-4
• CIKNYWFPGZCHDL-ZHFUJENKSA-N
• DA-57903
• Sisomicin sulfate

• MDL： MFCD00210364
• Inchi： 1S/2C19H37N5O7.5H2O4S/c2*1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17;5*1-5(2,3)4/h2*3,9-18,24-27H,4-7,20-23H2,1-2H3;5*(H2,1,2,3,4)/t2*9-,10+,11-,12+,13-,14-,15+,16-,17-,18-,19+;;;;;/m11...../s1
• InChI Key： CIKNYWFPGZCHDL-ZHFUJENKSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](CC=C(CN)O1)N)N)N.O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](CC=C(CN)O1)N)N)N

Computed Properties

• Exact Mass: 1384.38000
• Monoisotopic Mass: 1384.375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 44
• Heavy Atom Count: 87
• Rotatable Bond Count: 12
• Complexity: 724
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 842

Experimental Properties

• Color/Form: No data available
• Melting Point: 179-207°C
• Boiling Point: 155℃
• Flash Point: >110°(230°F)
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 842.34000
• LogP: 0.82120
• Merck: 8550
• Specific Rotation: +100 - +110 ° (c=1, H2O)
• Vapor Pressure: No data available

Sisomicin sulfate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： 61-20/21/22-36/37/38
• Safety Instruction： 53-22-36/37/39-45-36-26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：WK2288000
• Hazardous Material Identification：
• Risk Phrases：R61; R20/21/22; R36/37/38
• Toxicity：LD50 in mice (mg/kg): 34 i.v., 221 i.p., 288 s.c. (Weinstein)
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Other Chemical Reagents